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Compound of Interest

Compound Name: Bromochlorodifluoromethane

Cat. No.: B1201744

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe management and disposal of residual Bromochlorodifluoromethane
(CBrCIF2), also known as Halon 1211 or BCF. Due to its ozone-depleting properties and
regulatory controls, direct disposal or release of this substance is strictly prohibited. The
following procedures focus on safe containment, handling, and preparation for removal by
licensed professionals.

Frequently Asked Questions (FAQs)

Q1: What is Bromochlorodifluoromethane (BCF)?

Al: Bromochlorodifluoromethane is a synthetic haloalkane with the chemical formula
CBrCIF2.[1][2] It is a colorless, nonflammable gas at room temperature with a sweetish odor.[3]
Historically, it was widely used as a highly effective fire suppression agent, particularly for
electrical equipment or sensitive items that could be damaged by other extinguishing agents,
and also as a refrigerant.[1][4] It is commonly referred to by its code number, Halon 1211.[1]

Q2: Why can't | dispose of residual BCF by venting it in a fume hood or pouring it down the
drain?

A2: Disposing of BCF by venting is strictly prohibited due to its significant environmental
impact. BCF is a potent ozone-depleting substance (ODS), with an ozone depletion potential
approximately three times that of CFC-11.[4][5][6] Its release into the atmosphere contributes
to the destruction of the stratospheric ozone layer.[6] Production and import of virgin Halons
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were phased out under the Montreal Protocol, and regulations, such as those from the U.S.
Environmental Protection Agency (EPA), expressly forbid the intentional release of Halons
during maintenance, servicing, or disposal.[7][8]

Q3: What are the primary hazards associated with handling BCF in the laboratory?
A3: The primary hazards include:

e Asphyxiation: As a gas that is about 5.7 times denser than air, BCF can displace oxygen in
poorly ventilated or confined spaces, leading to dizziness, unconsciousness, and rapid
suffocation.[3][7][9]

» Pressurized Container Hazard: BCF is typically stored as a liquefied gas under pressure.[1]
[7] Containers exposed to heat or fire may rupture or explode violently.[3][5][7][10]

e Cryogenic Burns (Frostbite): Direct contact with the evaporating liquid can cause severe skin
or eye burns due to its low boiling point (-3.7 °C).[3][5][9]

o Toxic Decomposition Products: While stable under normal conditions, BCF decomposes at
high temperatures (above 900°F or 482°C) or upon contact with flames, producing highly
toxic and corrosive fumes such as hydrogen bromide, hydrogen fluoride, hydrogen chloride,
and carbonyl halides.[3][5][9][11]

Q4: What is the correct disposal method for BCF from a laboratory?

A4: The only approved disposal method is to arrange for recovery, recycling, or destruction
through a licensed and qualified hazardous waste management company, a certified Halon
recycler, or a government-managed program like a National Halon Bank.[8][10][12] Under no
circumstances should laboratory personnel attempt to neutralize or dispose of the chemical
themselves.[13] The material should be safely contained and stored until it can be picked up by
specialists.[10][14]

Q5: Who is qualified to collect and dispose of BCF waste?

A5: Only specifically licensed and trained personnel are qualified to handle the final disposal of
BCF. This includes:
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Licensed hazardous waste disposal contractors.[9][10]

Specialized fire suppression system recycling companies.[12]

Official Halon disposal services or National Halon Banks.[12]

In some cases, the original vendor may accept returned material.[3][6] Your institution's
Environmental Health and Safety (EHS) department will have a list of approved vendors.[14]

Q6: How should | respond to an accidental release of BCF in the laboratory?
A6: In case of a leak or accidental discharge:
o Evacuate: Immediately evacuate all personnel from the affected area.[9]

o Ventilate: Increase ventilation to the area, preferably using an exhaust system that vents
directly outdoors. Do not re-enter until the area is confirmed to be safe.[9][11]

« |solate: If it is safe to do so, stop the leak. Move the leaking cylinder or container to a safe,
well-ventilated location, such as a fume hood.[5][10]

e Report: Immediately contact your institution's EHS or emergency response personnel.[10]

o Personal Protective Equipment (PPE): Do not re-enter the area without appropriate PPE,
which may include a self-contained breathing apparatus (SCBA), especially in confined
spaces.[3][9]

Troubleshooting Guide: Preparing BCF for Disposal

Q: My residual BCF is in a small, potentially damaged or corroded lecture bottle. What is the
safest course of action? A: Do not attempt to handle the cylinder if its integrity is compromised.
Isolate the area and immediately contact your EHS office. Damaged cylinders should only be
handled by specialists.[3][9] Provide them with as much information as possible about the
container's condition and contents.

Q: I only have a very small, residual amount of BCF. Do the same complex procedures apply?
A: Yes. Regardless of the quantity, BCF is regulated as a hazardous, ozone-depleting
substance. The principles of safe containment, proper labeling, and professional disposal apply
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to any amount.[8] The "de minimis" releases mentioned in regulations refer to incidental
amounts lost during recovery efforts, not intentional venting.[8]

Q: How must | label a container holding BCF waste for disposal? A: The container must be
clearly labeled with the words "Hazardous Waste," the full chemical name
"Bromochlorodifluoromethane," and the appropriate hazard warnings (e.g., "Gas Under
Pressure,"” "Contains gas under pressure; may explode if heated").[5][14] Include the date of
waste generation and the responsible laboratory or researcher's name.[14] Follow all specific
labeling requirements provided by your institution's EHS department.[15]

Q: Where should | store the BCF waste container while awaiting pickup? A: Store the container
in a designated and approved Satellite Accumulation Area.[15][16] This area must be cool, dry,
and well-ventilated, away from heat sources, direct sunlight, and incompatible materials like
active metals (e.g., powdered aluminum).[3][10][11] Cylinders should always be stored upright
and secured to prevent them from falling over.[10]

Data Summary

The following table summarizes key quantitative data for Bromochlorodifluoromethane.
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Property Value Source(s)

Chemical Identity

Molecular Formula CBrCIFz [1][3]
Molar Mass 165.36 g/mol [1]
CAS Number 353-59-3 [1][3]

Physical Properties

Appearance Colorless gas [31[7]
Boiling Point -3.7 °C (25.3 °F) [1]
Melting Point -159.5 °C (-255.1 °F) [1]
Vapor Density (air = 1) 5.7 [31[7]

Environmental Impact

Ozone Depletion Potential

(ODP) 3.0 [5][6]
Safety & Hazards

Decomposition Temperature > 900°F (482°C) [11]
Lethal Concentration (LC50, 3% o

15 min exposure)

Protocol for Collection and Preparation for Licensed
Disposal

This protocol outlines the standard procedure for safely preparing residual
Bromochlorodifluoromethane for collection by a licensed disposal vendor. This is a
procedural workflow, not a chemical treatment method.

1. Hazard Assessment and PPE Selection

» Review the Safety Data Sheet (SDS) for Bromochlorodifluoromethane.[5][10]
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Select appropriate PPE. Minimum requirements include:

o Safety glasses or goggles.

o Cryogenic or cold-insulating gloves if there is any risk of contact with the liquid phase.[9]
o Alab coat.

Ensure work is performed in a well-ventilated area, preferably within a certified chemical
fume hood.[11]

. Secure a Designated Accumulation Area

Identify a designated hazardous waste accumulation area that meets storage requirements
(cool, dry, well-ventilated, secure).[10][16]

Ensure the area is away from ignition sources and incompatible materials.[3][11]
. Waste Container and Labeling

If the BCF is in its original, intact container (e.g., a lecture bottle), this is the ideal waste
container.

If transfer is absolutely necessary and approved by EHS, use only a container rated for
pressurized gas that is compatible with BCF. Note: This step should be avoided whenever
possible and only performed by highly trained personnel.

Label the container clearly as "Hazardous Waste: Bromochlorodifluoromethane" and add
all required hazard pictograms and information as per institutional and regulatory guidelines.
[14][15]

. Documentation
Complete your laboratory's hazardous waste manifest or tag.
Record the chemical name, quantity, and date of generation.

Keep a copy of the documentation for your laboratory's records.
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5. Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup.[14]

Provide the EHS office or the waste vendor with all necessary information from the SDS and
your waste manifest.[14]

Follow any additional instructions provided by the EHS office or the disposal company.

Visualizations

The following diagrams illustrate the key decision-making and procedural workflows for
managing BCF waste.
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Identify Residual BCF Waste

:

Assess Container Integrity
(Intact, No Leaks, Not Corroded?)

Container Safe?

DO NOT MOVE
Isolate Area
Post Hazard Warning

Secure Container in Ventilated
Designated Storage Area

Contact EHS / Hazardous
Waste Officer Immediately

Provide Waste Information
(Chemical, Quantity, Container Status)

Schedule Pickup by
Licensed Vendor

Waste Removed

Click to download full resolution via product page

Caption: Logical decision workflow for handling residual BCF.
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Step 1: Perform Hazard Assessment
(Review SDS)

:

Step 2: Select & Don Appropriate PPE
(Goggles, Insulating Gloves)

:

Step 3: Prepare Designated Storage Area
(Cool, Ventilated, Secure)

Step 4: Confirm Container Integrity
& Apply Hazardous Waste Label

Step 5: Secure Container in Storage Area
(Upright and Immobilized)

Step 6: Complete Waste Manifest / Tag
& All Required Documentation

Step 7: Contact EHS to Arrange
Professional Disposal

Click to download full resolution via product page

Caption: Procedural workflow for preparing BCF waste for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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